Cas no 2228516-19-4 (2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene)

• Product Name: 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene
• CAS No: 2228516-19-4
• MF: C₁₁H₁₁NO₃
• MW: 205.209943056107
• CID: 6264730
• PubChem ID: 165716486
• Update Time: 2025-06-10

2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene
• 2228516-19-4
• EN300-1789644

• Inchi： 1S/C11H11NO3/c1-4-8(2)10-7-9(15-3)5-6-11(10)12(13)14/h1,5-8H,2-3H3
• InChI Key： QYGDKQOAWVWBJX-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C=1)C(C#C)C)[N+](=O)[O-]

Computed Properties

• Exact Mass: 205.07389321g/mol
• Monoisotopic Mass: 205.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55Ų

Additional information on 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene

Chemical Profile of 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene (CAS No. 2228516-19-4)

2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene, identified by the CAS number 2228516-19-4, is a specialized organic compound that has garnered attention in the field of pharmaceutical chemistry and material science due to its unique structural and functional properties. This compound belongs to the class of nitroaromatics substituted with an alkyne group, which imparts distinct reactivity and potential applications in synthetic chemistry and medicinal research.

The molecular structure of 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene consists of a benzene ring substituted with a nitro group at the 1-position and a methoxy group at the 4-position, with a but-3-yne moiety attached to the 2-position. This arrangement creates a molecule with alternating electron-withdrawing and electron-donating groups, which can influence its electronic properties, solubility, and reactivity. The presence of the alkyne functionality further enhances its utility as a building block in organic synthesis, particularly in cross-coupling reactions and functionalization processes.

In recent years, there has been growing interest in nitroaromatic compounds due to their role as intermediates in the synthesis of various pharmaceuticals and agrochemicals. The nitro group in 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene can be reduced to an amine, which is a crucial step in many drug synthesis pathways. Additionally, the methoxy group provides a site for further functionalization, allowing for the introduction of additional substituents that can modulate the biological activity of the compound.

One of the most significant applications of 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene is in the field of medicinal chemistry. Researchers have been exploring its potential as a precursor in the synthesis of novel therapeutic agents. For instance, derivatives of this compound have shown promise in inhibiting specific enzymatic targets that are implicated in various diseases. The alkyne group also makes it a valuable candidate for constructing complex molecular architectures through palladium-catalyzed coupling reactions, such as Suzuki-Miyaura or Sonogashira couplings.

The chemical reactivity of 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene has been extensively studied, particularly in terms of its transformation under different reaction conditions. The nitro group can undergo reduction to form an amine, while the alkyne can participate in various coupling reactions to introduce new functional groups. These transformations make it a versatile intermediate for synthesizing more complex molecules with tailored properties.

Recent advancements in synthetic methodologies have further enhanced the utility of 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene. For example, transition metal-catalyzed reactions have enabled more efficient and selective functionalization of this compound. Such methodologies have opened up new avenues for drug discovery and material development, where precise control over molecular structure is essential.

The pharmacological potential of 2-(but-3-yn-2-yl)-4-methoxy-1-nitrobenzene has been explored in several preclinical studies. Researchers have investigated its effects on various biological pathways, including those involved in inflammation, cancer, and neurodegenerative diseases. The compound's ability to interact with biological targets suggests that it may serve as a lead compound for developing new therapeutic agents. However, further studies are needed to fully elucidate its mechanism of action and potential side effects.

In addition to its pharmaceutical applications, 2-(but-3-ylyl)-4-methoxy-l-nitrobenzene has shown promise in material science. Its unique electronic properties make it suitable for use in organic electronics, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. The compound's ability to undergo controlled functionalization allows for the design of materials with specific optoelectronic characteristics.

The synthesis of 2-(but-ylnyl)-4-methoxy-l-nitrobenzene involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Common synthetic routes include nitration of appropriately substituted benzene derivatives followed by selective functionalization at other positions on the aromatic ring. The introduction of the but-yne group typically involves Sonogashira coupling or other alkyne-forming reactions.

The industrial-scale production of this compound necessitates robust synthetic protocols that balance efficiency with cost-effectiveness. Advances in catalytic systems and green chemistry principles have contributed to more sustainable methods for synthesizing nitroaromatics like 2-(but-ylnyl)-4-methoxy-l-nitrobenzene. These approaches not only improve yield but also minimize waste generation.

In conclusion,(but-ylnyl) - 4 - methoxyl - l - nitrobenzene (CAS No . 2228516 - 19 - 4) is a multifaceted compound with significant potential in pharmaceuticals and materials science . Its unique structural features , coupled with recent advances i n synthetic chemistry , make it an attractive target for further research . As our understanding o f its chemical properties and biological activities grows , so too will its applications i n medicine and beyond . p >